Cas no 162467-22-3 (1-Phenyl-5-(thiophen-3-yl)penta-1,4-dien-3-one)

• Product Name: 1-Phenyl-5-(thiophen-3-yl)penta-1,4-dien-3-one
• CAS No: 162467-22-3
• MF: C₁₅H₁₂OS
• MW: 240.320182800293
• CID: 2780623
• Update Time: 2023-08-07

1-Phenyl-5-(thiophen-3-yl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-5-(thiophen-3-yl)penta-1,4-dien-3-one

• Inchi： 1S/C15H12OS/c16-15(9-7-14-10-11-17-12-14)8-6-13-4-2-1-3-5-13/h1-12H
• InChI Key： RGFLQHUMWLPLFN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C=CC(C=CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3